Cas no 2171590-51-3 (5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171590-51-3
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 6378612
• PubChem ID: 165867108
• Update Time: 2025-06-23

5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro5.5undecane
• 5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro[5.5]undecane
• EN300-1637976
• 2171590-51-3

• Inchi： 1S/C12H19N3O2S/c1-2-9-14-15-11(18-9)10-12(17-7-5-13-10)4-3-6-16-8-12/h10,13H,2-8H2,1H3
• InChI Key： UJKOWGWKDFOSFV-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1C2(COCCC2)OCCN1

Computed Properties

• Exact Mass: 269.11979803g/mol
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.5Ų

Additional information on 5-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro5.5undecane

5-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound 5-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro[5.5]undecane, identified by the CAS number 2171590-51-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of the 1,3,4-thiadiazole ring and the azaspiro structure makes this molecule unique and intriguing for researchers in the field of heterocyclic chemistry.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thiadiazole ring followed by its coupling with the spiro system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of transition metal catalysts to facilitate the coupling reactions required for constructing the azaspiro framework.

The structural features of this compound make it an attractive candidate for drug design. The thiadiazole moiety is known for its biological activity, particularly in anti-inflammatory and antitumor applications. Recent research has shown that substituents on the thiadiazole ring can significantly influence its pharmacokinetic properties. For example, a study conducted at the University of California highlighted that ethyl substitution on the thiadiazole ring enhances bioavailability while maintaining potent anti-inflammatory effects.

In addition to its potential in pharmaceuticals, this compound has also been explored for its applications in materials science. The spiro system contributes to the molecule's rigidity and conjugation properties, making it suitable for use in organic electronics. A research team at MIT has reported that derivatives of this compound exhibit promising electronic properties when incorporated into organic semiconductors.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on photodegradation mechanisms under UV light, revealing that certain substituents can accelerate decomposition rates. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 5-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1,8-dioxa-4-azaspiro[5.5]undecane represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile functional groups make it a valuable subject for ongoing research across multiple disciplines. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.